Cas no 1552-41-6 (Diethyl 4-Cyanobenzylphosphonate)

Diethyl 4-Cyanobenzylphosphonate Properties

Names and Identifiers

• Diethyl (4-cyanobenzyl)phosphonate
• 4-(Diethoxyphosphorylmethyl)benzonitrile
• (4-CYANOBENZYL)PHOSPHONIC ACID DIETHYL ESTER
• 4-(Diethylphosphonomethyl)benzonitrile
• diethyl 4-cyanobenzylphosphonate
• diethyl(4-cyanobenzyl)phosphonate
• Phosphonic acid,P-[(4-cyanophenyl)methyl]-, diethyl ester
• Phosphonic acid, [(4-cyanophenyl)methyl]-, diethyl ester
• Phosphonic acid, P-[(4-cyanophenyl)methyl]-, diethyl ester
• NSC48805
• diethyl (4-cyanophenyl)methylphosphonate
• diethyl-p-cyanobenzyl phosphonate
• MFXWOYIWKNJHPC-UHFFFA
• BAA55241
• diethyl4-cyanobenzylphosphonate
• NS00123428
• CS-0205251
• NSC 48805
• AKOS015836389
• D3323
• T70338
• DTXSID50287061
• 4-(diethoxyphosphorylmethyl)benzonitrile
• (4-Cyano-benzyl)-phosphonic acid diethyl ester
• 1552-41-6
• p-diethylphosphonomethylbenzonitrile
• SCHEMBL578310
• A854079
• Diethyl (4-Cyanobenzyl)phosphonate
• MFXWOYIWKNJHPC-UHFFFAOYSA-N
• NSC-48805
• BP-12171
• FT-0743421
• MFCD08274488
• (4-Cyanobenzyl)phosphonic Acid Diethyl Ester
• STL556917
• BBL103107
• DB-012895
• +Expand

• MDL： MFCD08274488
• InChIKey： MFXWOYIWKNJHPC-UHFFFAOYSA-N
• Inchi： 1S/C12H16NO3P/c1-3-15-17(14,16-4-2)10-12-7-5-11(9-13)6-8-12/h5-8H,3-4,10H2,1-2H3
• SMILES： P(C([H])([H])C1C([H])=C([H])C(C#N)=C([H])C=1[H])(=O)(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 253.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 253.08678037g/mol
• Heavy Atom Count: 17
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 59.3

Experimental Properties

• LogP: 3.32438
• PSA: 69.13000
• Boiling Point: 169°C(lit.)
• Melting Point: 31°C(lit.)
• Color/Form: Not determined.
• Solubility: Not determined

Diethyl 4-Cyanobenzylphosphonate Security Information

• Symbol: GHS06
• Hazardous Material transportation number：3439
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Prompt：dangerous
• PackingGroup：III
• HazardClass：6.1

Diethyl 4-Cyanobenzylphosphonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides